Cas no 97963-64-9 (2H-Benzimidazole-2-thione, 5-(difluoromethoxy)-6-fluoro-1,3-dihydro-)

• Product Name: 2H-Benzimidazole-2-thione, 5-(difluoromethoxy)-6-fluoro-1,3-dihydro-
• CAS No: 97963-64-9
• MF: C₈H₅F₃N₂OS
• MW: 234.198310613632
• CID: 750815
• PubChem ID: 15163469
• Update Time: 2025-04-19

2H-Benzimidazole-2-thione, 5-(difluoromethoxy)-6-fluoro-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione, 5-(difluoromethoxy)-6-fluoro-1,3-dihydro-
• 5-(difluoromethoxy)-6-fluoro-1,3-dihydrobenzimidazole-2-thione
• SCHEMBL9528285
• DTXSID50569379
• 97963-64-9
• NUFWDNDRHPHQKU-UHFFFAOYSA-N
• 5-(Difluoromethoxy)-6-fluoro-1,3-dihydro-2H-benzimidazole-2-thione

• Inchi： 1S/C8H5F3N2OS/c9-3-1-4-5(13-8(15)12-4)2-6(3)14-7(10)11/h1-2,7H,(H2,12,13,15)
• InChI Key： NUFWDNDRHPHQKU-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C(=CC=2N1)OC(F)F)F

Computed Properties

• Exact Mass: 234.00746845g/mol
• Monoisotopic Mass: 234.00746845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.4Ų